Cas no 677759-21-6 (1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole)
677759-21-6 structure
Product Name:1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole
CAS No:677759-21-6
MF:C10H10N4O2
MW:218.2120013237
MDL:MFCD04049597
CID:3059463
PubChem ID:4773398
Update Time:2025-04-21
1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Methyl-benzyl)-3-nitro-1H-[1,2,4]triazole
- 1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole
- 1-(3-methylbenzyl)-3-nitro-1H-1,2,4-triazole
- EN300-229768
- 677759-21-6
- 1-[(3-methylphenyl)methyl]-3-nitro-1,2,4-triazole
- 1-[(3-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole
- AKOS015922061
- STK305115
- CS-0280484
- AKOS000310666
-
- MDL: MFCD04049597
- Inchi: 1S/C10H10N4O2/c1-8-3-2-4-9(5-8)6-13-7-11-10(12-13)14(15)16/h2-5,7H,6H2,1H3
- InChI Key: YZGZEYNNRSNAPT-UHFFFAOYSA-N
- SMILES: [O-][N+](C1N=CN(CC2C=CC=C(C)C=2)N=1)=O
Computed Properties
- Exact Mass: 218.08037557Da
- Monoisotopic Mass: 218.08037557Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 76.5Ų
1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM523895-1g |
1-(3-Methylbenzyl)-3-nitro-1H-1,2,4-triazole |
677759-21-6 | 97% | 1g |
$321 | 2022-09-29 | |
| Fluorochem | 025733-1g |
1-(3-Methyl-benzyl)-3-nitro-1H-[1,2,4]triazole |
677759-21-6 | 1g |
£144.00 | 2022-03-01 | ||
| Fluorochem | 025733-5g |
1-(3-Methyl-benzyl)-3-nitro-1H-[1,2,4]triazole |
677759-21-6 | 5g |
£391.00 | 2022-03-01 | ||
| Enamine | EN300-229768-0.05g |
1-[(3-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole |
677759-21-6 | 95% | 0.05g |
$42.0 | 2024-06-20 | |
| Enamine | EN300-229768-0.1g |
1-[(3-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole |
677759-21-6 | 95% | 0.1g |
$66.0 | 2024-06-20 | |
| Enamine | EN300-229768-0.25g |
1-[(3-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole |
677759-21-6 | 95% | 0.25g |
$92.0 | 2024-06-20 | |
| Enamine | EN300-229768-0.5g |
1-[(3-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole |
677759-21-6 | 95% | 0.5g |
$175.0 | 2024-06-20 | |
| Enamine | EN300-229768-1.0g |
1-[(3-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole |
677759-21-6 | 95% | 1.0g |
$256.0 | 2024-06-20 | |
| Enamine | EN300-229768-2.5g |
1-[(3-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole |
677759-21-6 | 95% | 2.5g |
$503.0 | 2024-06-20 | |
| Enamine | EN300-229768-5.0g |
1-[(3-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole |
677759-21-6 | 95% | 5.0g |
$743.0 | 2024-06-20 |
1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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